(2R,5S)-1,4-dioxane-2,5-dicarboxylic acid

• CAS RN: 6938-88-1
• Molecular Formula: C6H8O6
• Molecular Weight: 176.1

Description

(2R,5S)-1,4-dioxane-2,5-dicarboxylic acid, also known as 2R,5S-1,4-dioxanedicarboxylic acid or simply 2R,5S-dioxane-2,5-dicarboxylic acid, is a dicarboxylic acid that has been the subject of much scientific research. It is a chiral molecule, meaning it can exist in two mirror-image forms, and is a component of many organic compounds. It has a variety of uses in organic synthesis and has been studied for its potential applications in biochemistry, physiology, and other scientific fields.

Scientific Research Applications

(2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid has been studied for its potential applications in a variety of scientific fields. It has been used in organic synthesis to produce chiral compounds, which are important in the study of pharmaceuticals and other biologically active molecules. It has also been used as a catalyst in the synthesis of polymers and other macromolecules. Additionally, (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid has been studied for its potential use in biochemistry and physiology, as it has been shown to have an effect on the activity of certain enzymes and proteins in the body.

Mechanism of Action

The mechanism of action of (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid is not fully understood. However, it has been observed that it can affect the activity of certain enzymes and proteins in the body. For example, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other chemicals. Additionally, it has been shown to modulate the activity of certain G-protein coupled receptors, which are involved in signal transduction pathways in the body.
Biochemical and Physiological Effects
(2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid has been studied for its potential effects on biochemical and physiological processes in the body. It has been observed to have an effect on the activity of certain enzymes and proteins, as mentioned above. Additionally, it has been shown to have an effect on the expression of certain genes, as well as on the production of certain hormones. It has also been shown to have an effect on the production of certain neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

(2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, as it can be produced through several different methods. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. One limitation is that it can be toxic in high concentrations, so it should be handled with care in the laboratory. Additionally, it can be difficult to accurately measure its concentration in solutions.

Future Directions

There are several potential future directions for the research on (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid. One potential direction is to further study its effects on biochemical and physiological processes in the body. Additionally, further research could be done to explore its potential applications in organic synthesis and the synthesis of polymers and other macromolecules. Additionally, further research could be done to explore the potential of (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid as a therapeutic agent or as a drug delivery system. Finally, further research could be done to explore the potential of (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid as a catalyst or as a substrate in enzymatic reactions.

Synthesis Methods

(2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid can be synthesized through several different methods. One method involves the reaction of 2-chloro-5-hydroxy-1,4-dioxane with aqueous sodium hydroxide, which results in the formation of (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid and sodium chloride. Another method involves the reaction of 2-chloro-5-hydroxy-1,4-dioxane with sodium bisulfite, which results in the formation of (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid and sodium sulfite. Additionally, (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid can be synthesized through the reaction of 2-chloro-5-hydroxy-1,4-dioxane with sodium carbonate, which results in the formation of (2R,5S)-1,4-dioxane-2,5-dicarboxylic acidoxanedicarboxylic acid and sodium bicarbonate.